Cas no 2137792-58-4 (1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl-)

• Product Name: 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl-
• CAS No: 2137792-58-4
• MF: C₈H₁₁IN₂
• MW: 262.090813875198
• CID: 5262800
• Update Time: 2025-05-24

1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl-

• Inchi： 1S/C8H11IN2/c1-11-8(9)7(5-10-11)6-3-2-4-6/h5-6H,2-4H2,1H3
• InChI Key： HTJBVZGMUNZISU-UHFFFAOYSA-N
• SMILES： N1(C)C(I)=C(C2CCC2)C=N1

Additional information on 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl-

Introduction to 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl- (CAS No: 2137792-58-4)

1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl-, identified by the Chemical Abstracts Service Number (CAS No) 2137792-58-4, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring a pyrazole core substituted with a cyclobutyl group at the 4-position and an iodine atom at the 5-position, along with a methyl group at the 1-position, has garnered attention due to its structural versatility and potential biological activities.

The pyrazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of biological activities and ease of functionalization. The introduction of a cyclobutyl group at the 4-position enhances the steric bulk of the molecule, which can influence its interactions with biological targets. This modification is particularly interesting in the context of drug design, as it can affect both the pharmacokinetic properties and the binding affinity of the compound.

The presence of an iodine atom at the 5-position adds another layer of complexity to this compound. Iodine is a halogen that is frequently used in medicinal chemistry due to its ability to participate in various chemical reactions, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are widely employed in the synthesis of complex organic molecules, including pharmaceuticals. The iodine substituent can also serve as a handle for further derivatization, allowing chemists to explore new analogs with tailored properties.

The methyl group at the 1-position of the pyrazole ring is a common substituent that can influence the electronic properties of the molecule. It can participate in hydrogen bonding interactions and affect the overall shape and flexibility of the compound. These features are crucial in determining how 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl- interacts with biological targets such as enzymes and receptors.

Recent research has highlighted the importance of pyrazole derivatives in various therapeutic areas. For instance, studies have shown that pyrazole-based compounds exhibit anti-inflammatory, antimicrobial, and anticancer properties. The structural features of 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl-, including its cyclobutyl and iodine substituents, make it a promising candidate for further investigation in these areas.

In particular, the cyclobutyl group can enhance the solubility and bioavailability of pharmaceutical compounds. This is an important consideration in drug development, as poor solubility can limit the effectiveness of a drug. Additionally, the iodine atom provides a site for further functionalization through cross-coupling reactions, which are essential for constructing complex molecular architectures.

One area where 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl- shows particular promise is in the development of novel anticancer agents. Pyrazole derivatives have been shown to inhibit various kinases and other enzymes involved in cancer cell proliferation. The structural features of this compound make it a potential lead molecule for further optimization towards more potent and selective anticancer drugs.

Furthermore, recent advances in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By using computational methods such as molecular docking and quantum mechanical calculations, scientists can identify potential binding sites and interactions between 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl- and biological targets. These insights can guide experimental efforts and accelerate the discovery process.

The synthesis of 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl- involves several key steps that highlight its structural complexity. The introduction of the cyclobutyl group typically requires a ring-closing reaction or a cyclization step followed by functionalization. The iodination step at the 5-position can be achieved using various reagents such as N-Iodosuccinimide (NIS) or potassium iodide (KI) in combination with oxidizing agents.

The final step involves introducing the methyl group at the 1-position of the pyrazole ring. This can be accomplished through alkylation reactions using methylating agents such as methyl iodide or dimethyl sulfate. Each step in this synthetic sequence requires careful optimization to ensure high yields and purity.

The synthetic strategies employed for preparing 1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl- also offer opportunities for exploring new synthetic methodologies. For example, transition metal-catalyzed cross-coupling reactions can be used to introduce various substituents at different positions on the pyrazole ring. These reactions are highly versatile and can be used to generate libraries of novel compounds for biological screening.

In conclusion,1H-Pyrazole, 4-cyclobutyl-5-iodo-1-methyl-* (CAS No: *2137792*58*-*4*) is a structurally interesting compound with potential applications in pharmaceutical research.* Its unique combination*of*substituents,*including*a*cyclobutyl*group,*an*iodine*atom,*and*a*methyl*group,*makes*it*a*promising*candidate*for*further*investigation.*Recent*studies*have*suggested*its*promise*bioactivities,*particularly*in*the*development*of*novel*treatments*forsuch*diseases*as*cancer.*With*further*synthetic*logistics*,this*molecule*holds*promise*tobecome*a*vital*pertinent*molecule*sin*molecular*biochemical*sinvestigation.*